Cas no 1251924-27-2 (N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride)

• Product Name: N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride
• CAS No: 1251924-27-2
• MF: C₁₁H₁₂ClN₃OS
• MW: 269.750479698181
• CID: 4582080
• Update Time: 2025-05-26

N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride

• Inchi： 1S/C11H11N3OS.ClH/c12-5-8-1-3-9(4-2-8)14-11(15)10-6-16-7-13-10;/h1-4,10,13H,6-7H2,(H,14,15);1H
• InChI Key： NJOXRCXGSCHHND-UHFFFAOYSA-N
• SMILES： S1CC(C(NC2=CC=C(C#N)C=C2)=O)NC1.[H]Cl

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride

N-(4-Cyanophenyl)-1,3-Thiazolidine-4-Carboxamide Hydrochloride: A Comprehensive Overview

N-(4-Cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride is a chemically synthesized compound with the CAS number 1251924-27-2. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities. The molecule consists of a thiazolidine ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and a cyanophenyl group attached to the nitrogen atom at position 4. The carboxamide group further enhances the compound's chemical versatility and potential biological interactions.

The synthesis of N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride involves a multi-step process that typically includes the formation of the thiazolidine ring followed by substitution reactions to introduce the cyanophenyl and carboxamide groups. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yields.

The structural features of this compound make it an interesting candidate for various applications in pharmaceutical research. The thiazolidine ring is known to exhibit significant bioactivity, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the cyanophenyl group introduces additional electronic effects and potential hydrogen bonding capabilities, which can further modulate the compound's interaction with biological targets. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting specific enzymes or receptors involved in disease pathways.

One of the most promising areas of research involving N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride is its role in anticancer therapy. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For example, recent findings suggest that it may target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer.

In addition to its anticancer potential, this compound has also shown promise in anti-inflammatory applications. The thiazolidine moiety is known to possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The cyanophenyl group further enhances these effects by increasing the compound's stability and bioavailability. Researchers are currently exploring its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride have also been extensively studied. In vivo studies indicate that it has moderate oral bioavailability and favorable pharmacokinetic profiles, making it suitable for systemic administration. Its ability to penetrate various tissues and organs suggests that it could be effective in treating both localized and systemic diseases.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize its therapeutic potential. Ongoing studies are focused on identifying the exact molecular targets of this compound and elucidating its mode of action at the cellular level. Additionally, researchers are investigating strategies to improve its pharmacokinetic properties through structural modifications or formulation innovations.

In conclusion, N-(4-cyanophenyl)-1,3-thiazolidine-4-carboxamide hydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for drug development in oncology and inflammation-related diseases. As research continues to uncover its full potential, this compound holds great promise for advancing medical treatments in the coming years.